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Compound of Interest

Compound Name: Sulfur tetrafluoride

Cat. No.: B1219048 Get Quote

FOR IMMEDIATE RELEASE

Sulfur tetrafluoride is a valuable reagent in organic synthesis, but its high toxicity and

reactivity demand stringent safety measures. This guide is designed to be your preferred

source for laboratory safety and chemical handling information, offering value beyond the

product itself.

Immediate Safety and Hazard Information
Sulfur tetrafluoride is a colorless gas with a distinct sulfur-like odor.[1][2] It is highly toxic if

inhaled and can cause severe skin burns and eye damage.[3] The gas is heavier than air and

can accumulate in low-lying areas, posing a suffocation risk.[3] A critical hazard is its violent

reaction with water and acids, which produces toxic and corrosive fumes, including hydrogen

fluoride.[1][4][5]

Exposure Limits:

Organization Exposure Limit

ACGIH Ceiling: 0.1 ppm[3]

NIOSH Ceiling: 0.1 ppm[5]
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Personal Protective Equipment (PPE) for Handling
Sulfur Tetrafluoride
A multi-layered approach to PPE is mandatory when working with sulfur tetrafluoride to

prevent exposure through inhalation, skin contact, and eye contact.

PPE Category Specifications

Respiratory Protection

A full-face respirator with P100 or acid

gas/organic vapor combination cartridges is

essential.[6] For higher concentrations or in

confined spaces, a Powered Air-Purifying

Respirator (PAPR) or a Self-Contained

Breathing Apparatus (SCBA) is required.[6] In

case of inadequate ventilation, respiratory

protection is mandatory.[3]

Hand Protection

Chemical-resistant gloves such as nitrile or butyl

rubber are recommended.[6] Double-gloving

may be appropriate for prolonged work.[6] Cold-

insulating gloves should be worn when handling

the liquefied gas to prevent frostbite.[3]

Eye and Face Protection

A full-face respirator provides integrated eye

and face protection.[6] If a half-mask respirator

is used, chemical splash goggles and a face

shield are required.[3][7]

Skin and Body Protection

Chemical-resistant disposable coveralls (e.g.,

Tychem®) are necessary to protect the skin.[6]

A gas-tight chemical protection suit is required

for emergency response.[1] Safety shoes are

also recommended.[3]

Operational Plan for Safe Handling
A systematic approach is crucial for the safe handling of sulfur tetrafluoride from receipt to

disposal.
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1. Preparation and Engineering Controls:

Work with sulfur tetrafluoride must be conducted in a well-ventilated area, preferably within

a certified chemical fume hood.[3][8]

Ensure that emergency eye wash stations and safety showers are readily accessible in the

immediate vicinity of any potential exposure.[3][7]

Gas detection systems for toxic gases should be in place.[3]

Securely chain gas cylinders when in use to prevent physical damage.[3]

2. Handling Procedure:

Before use, ensure all connections and equipment are leak-tight.

Wear all required PPE as detailed in the table above.

Avoid contact with skin and eyes.[3] Do not breathe the gas.[3]

Close the cylinder valve after each use and when the cylinder is empty.[3]

3. Emergency Procedures:

Inhalation: Immediately move the affected person to fresh air.[3] If breathing is difficult or has

stopped, provide artificial respiration and seek immediate medical attention.[3]

Skin Contact: For frostbite from the liquefied gas, thaw the affected area with lukewarm

water; do not rub.[3] For chemical burns, immediately flush the skin with copious amounts of

water for at least 15 minutes and seek immediate medical attention.[7]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, lifting

the upper and lower eyelids.[7] Seek immediate medical attention.[3][7]

Spill or Leak: Evacuate the area immediately.[4][5] If it is safe to do so, stop the leak.

Ventilate the area to disperse the gas.[5]
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The disposal of sulfur tetrafluoride and any contaminated materials must be handled as

hazardous waste.

Unused Gas: Any unused portion of the material should be returned to the manufacturer or

supplier if possible.[1]

Waste Disposal: Contact a licensed professional waste disposal service to dispose of this

material.[1] Do not attempt to neutralize or dispose of sulfur tetrafluoride without expert

guidance.

Contaminated Materials: All PPE and other materials contaminated with sulfur tetrafluoride
should be placed in a sealed, labeled container and disposed of as hazardous waste.[1]
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Caption: A logical workflow for the safe handling of Sulfur Tetrafluoride.
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By adhering to these rigorous safety protocols, researchers can mitigate the risks associated

with sulfur tetrafluoride and continue their vital work in a secure environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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